2-Pyridinamine, 4-ethyl-N-(4-ethyl-2-pyridinyl)-

• CAS No.: 543741-88-4
• Molecular Formula: C14H17N3
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 4-ethyl-N-(4-ethylpyridin-2-yl)pyridin-2-amine
• InChI: InChI=1S/C14H17N3/c1-3-11-5-7-15-13(9-11)17-14-10-12(4-2)6-8-16-14/h5-10H,3-4H2,1-2H3,(H,15,16,17)
• InChI Key: DTRVLYJQRHRRND-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=C1)NC2=NC=CC(=C2)CC

Description

2-Pyridinamine, 4-ethyl-N-(4-ethyl-2-pyridinyl)- is a compound belonging to the class of pyridine derivatives. Pyridine derivatives are known for their wide range of applications in pharmaceuticals, agrochemicals, and materials science due to their unique chemical properties .

Preparation Methods

The synthesis of 2-Pyridinamine, 4-ethyl-N-(4-ethyl-2-pyridinyl)- can be achieved through various synthetic routes. One common method involves the alkylation of 2-pyridinamine with ethyl halides under basic conditions. The reaction typically requires a strong base such as sodium hydride or potassium tert-butoxide to deprotonate the amine group, followed by the addition of ethyl halides to introduce the ethyl groups . Industrial production methods may involve continuous flow reactors to optimize reaction conditions and improve yield .

Chemical Reactions Analysis

2-Pyridinamine, 4-ethyl-N-(4-ethyl-2-pyridinyl)- undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of pyridine N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced pyridine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles such as halides or alkoxides.

Scientific Research Applications

2-Pyridinamine, 4-ethyl-N-(4-ethyl-2-pyridinyl)- has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 2-Pyridinamine, 4-ethyl-N-(4-ethyl-2-pyridinyl)- involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

2-Pyridinamine, 4-ethyl-N-(4-ethyl-2-pyridinyl)- can be compared with other pyridine derivatives such as:

4-Ethyl-2-pyridinamine: Similar in structure but lacks the additional ethyl group on the nitrogen atom.

N,N-dimethyl-4-(2-(4-piperidinyl)ethyl)-2-pyridinamine: Contains a piperidine ring, making it structurally different and potentially leading to different biological activities.

Benzenamine, 4-[2-(2-pyridinyl)ethyl]-: Contains a benzene ring, which can significantly alter its chemical properties and applications.